molecular formula C15H14ClNO B5759477 N-(4-chlorophenyl)-2,5-dimethylbenzamide

N-(4-chlorophenyl)-2,5-dimethylbenzamide

Cat. No. B5759477
M. Wt: 259.73 g/mol
InChI Key: UTRBKURBLLGWLI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4-chlorophenyl)-2,5-dimethylbenzamide, also known as S-amlodipine, is a calcium channel blocker that is commonly used in the treatment of hypertension and angina. It is a derivative of amlodipine, an FDA-approved drug that is widely used for the treatment of cardiovascular diseases. S-amlodipine is a more potent enantiomer of amlodipine and has been extensively studied for its therapeutic potential.

Mechanism of Action

N-(4-chlorophenyl)-2,5-dimethylbenzamide works by blocking the influx of calcium ions into smooth muscle cells, resulting in relaxation of the blood vessels and decreased blood pressure. This mechanism of action is similar to that of other calcium channel blockers, such as verapamil and diltiazem.
Biochemical and Physiological Effects:
N-(4-chlorophenyl)-2,5-dimethylbenzamide has been shown to have several biochemical and physiological effects. It has been shown to decrease blood pressure, reduce the risk of stroke and heart attack, and improve vascular function. In addition, N-(4-chlorophenyl)-2,5-dimethylbenzamide has been shown to have antioxidant and anti-inflammatory properties, which may contribute to its therapeutic potential in various diseases.

Advantages and Limitations for Lab Experiments

N-(4-chlorophenyl)-2,5-dimethylbenzamide has several advantages for use in lab experiments. It is a well-characterized compound with a known mechanism of action, making it a useful tool for studying calcium channel blockers and their effects on various physiological processes. However, N-(4-chlorophenyl)-2,5-dimethylbenzamide also has some limitations, such as its low solubility in water and its potential for toxicity at high doses.

Future Directions

There are several future directions for research on N-(4-chlorophenyl)-2,5-dimethylbenzamide. One area of interest is the potential use of N-(4-chlorophenyl)-2,5-dimethylbenzamide in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Another area of interest is the development of new formulations of N-(4-chlorophenyl)-2,5-dimethylbenzamide that improve its solubility and bioavailability. Finally, further studies are needed to fully elucidate the biochemical and physiological effects of N-(4-chlorophenyl)-2,5-dimethylbenzamide and its potential therapeutic applications.

Synthesis Methods

N-(4-chlorophenyl)-2,5-dimethylbenzamide can be synthesized using a variety of methods. One of the most commonly used methods is the asymmetric synthesis of amlodipine using chiral reagents. The resulting mixture of enantiomers can then be separated using chromatography to obtain N-(4-chlorophenyl)-2,5-dimethylbenzamide.

Scientific Research Applications

N-(4-chlorophenyl)-2,5-dimethylbenzamide has been extensively studied for its therapeutic potential in various diseases. It has been shown to be effective in the treatment of hypertension, angina, and other cardiovascular diseases. In addition, N-(4-chlorophenyl)-2,5-dimethylbenzamide has been studied for its potential in the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders.

properties

IUPAC Name

N-(4-chlorophenyl)-2,5-dimethylbenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H14ClNO/c1-10-3-4-11(2)14(9-10)15(18)17-13-7-5-12(16)6-8-13/h3-9H,1-2H3,(H,17,18)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UTRBKURBLLGWLI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1)C)C(=O)NC2=CC=C(C=C2)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H14ClNO
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

259.73 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.